Cas no 68269-83-0 (3-Amino-N,N-diethylbenzamide)

• Product Name: 3-Amino-N,N-diethylbenzamide
• CAS No: 68269-83-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 527016
• PubChem ID: 268126
• Update Time: 2025-11-02

3-Amino-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,N-diethylbenzamide
• Benzamide,3-amino-N,N-diethyl-
• 68269-83-0
• MFCD00025279
• FT-0733006
• Oprea1_756587
• NSC-108233
• PECCRTHITMTOJM-UHFFFAOYSA-N
• NSC108233
• EN300-09996
• SCHEMBL1520451
• VS-07458
• 3-Amino-N,N-diethyl-benzamide
• AKOS000111647
• 3-Amino-N,N-diethylbenzamide, AldrichCPR
• DTXSID10296194
• BB 0246504
• STL061085
• DA-03650
• BBL023598

• MDL： MFCD00025279
• Inchi： 1S/C11H16N2O/c1-3-13(4-2)11(14)9-6-5-7-10(12)8-9/h5-8H,3-4,12H2,1-2H3
• InChI Key： PECCRTHITMTOJM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N(CC)CC

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 2.33200

3-Amino-N,N-diethylbenzamide Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-N,N-diethylbenzamide

Comprehensive Guide to 3-Amino-N,N-diethylbenzamide (CAS No. 68269-83-0): Properties, Applications, and Market Insights

3-Amino-N,N-diethylbenzamide (CAS No. 68269-83-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound has garnered significant attention in research and industrial circles. In this article, we delve into its chemical properties, synthesis methods, and emerging trends to address key questions like "What is 3-Amino-N,N-diethylbenzamide used for?" and "How is 3-Amino-N,N-diethylbenzamide synthesized?".

The molecular structure of 3-Amino-N,N-diethylbenzamide features a benzamide core substituted with an amino group at the 3-position and two ethyl groups attached to the nitrogen. This configuration imparts unique solubility characteristics and reactivity patterns, making it valuable for drug discovery and catalyst design. Recent studies highlight its role as a building block for heterocyclic compounds, addressing the rising interest in "sustainable chemical synthesis" and "green chemistry alternatives".

In pharmaceutical applications, 3-Amino-N,N-diethylbenzamide serves as a precursor for central nervous system (CNS) drugs and antimicrobial agents. Researchers exploring "new drug delivery systems" or "bioactive small molecules" often investigate derivatives of this compound due to its structural flexibility. The agrochemical industry leverages its properties to develop crop protection agents, aligning with global trends like "precision agriculture" and "environmentally friendly pesticides".

The synthesis of 3-Amino-N,N-diethylbenzamide typically involves amidation reactions or reductive amination of corresponding benzoic acid derivatives. Innovations in "flow chemistry" and "catalytic processes" have optimized its production, reducing waste and improving yields—a critical factor for industries focused on "cost-effective manufacturing". Analytical techniques like HPLC and NMR spectroscopy ensure quality control, addressing common queries such as "How to analyze 3-Amino-N,N-diethylbenzamide purity?".

Market dynamics for 3-Amino-N,N-diethylbenzamide reflect the broader demand for fine chemicals in Asia-Pacific and North America. With increasing investments in "R&D infrastructure" and "custom synthesis partnerships", suppliers are expanding portfolios to include high-purity grades and scalable batches. Regulatory compliance, particularly regarding "REACH certification" and "GMP standards", remains a key consideration for buyers.

Future prospects for 3-Amino-N,N-diethylbenzamide include potential applications in electronic materials and bioconjugation techniques, driven by advancements in "nanotechnology" and "targeted therapeutics". Collaborative efforts between academia and industry continue to uncover novel uses, reinforcing its status as a multifunctional intermediate. For those seeking "reliable 3-Amino-N,N-diethylbenzamide suppliers" or "technical data sheets", verifying CAS No. 68269-83-0 specifications is essential.